Cas no 59899-89-7 (Methyl 2-(1,2-benzisoxazol-3-yl)acetate)

• Product Name: Methyl 2-(1,2-benzisoxazol-3-yl)acetate
• CAS No: 59899-89-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD04117784
• CID: 370561
• PubChem ID: 2763403
• Update Time: 2025-04-19

Methyl 2-(1,2-benzisoxazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(benzo[d]isoxazol-3-yl)acetate
• 1,2-benzisoxazol-3-ylacetic acid methyl ester
• 1,2-Benzisoxazole-3-aceticacid, methyl ester
• METHYL 2-(1,2-BENZISOXAZOL-3-YL)ACETATE
• methyl 2-(1,2-benzoxazol-3-yl)acetate
• MFCD04117784
• DTXSID20376936
• methyl 1 ,2-benzisoxazole-3-acetate
• METHYL2-(1,2-BENZISOXAZOL-3-YL)ACETATE
• 59899-89-7
• SCHEMBL6995111
• 11W-0280
• AKOS005069605
• AB20739
• FT-0680035
• methyl 2-(1,2-benzisoxazol-3-yl)acetate, AldrichCPR
• methyl 1,2-benzisoxazole-3-acetate
• VKNXYAQLRDOEFK-UHFFFAOYSA-N
• J-521859
• Methyl (1,2-benzoxazol-3-yl)acetate
• CS-0213434
• Methyl 2-(1,2-benzisoxazol-3-yl)acetate

• MDL： MFCD04117784
• Inchi： 1S/C10H9NO3/c1-13-10(12)6-8-7-4-2-3-5-9(7)14-11-8/h2-5H,6H2,1H3
• InChI Key： VKNXYAQLRDOEFK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(=O)OC)=N1

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.5

Experimental Properties

• Density: 1.254
• Boiling Point: 306.4°C at 760 mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.576
• PSA: 52.33000
• LogP: 1.54330

Methyl 2-(1,2-benzisoxazol-3-yl)acetate Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38